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Compound of Interest

Compound Name: L-Methioninamide hydrochloride

Cat. No.: B555339 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the available solubility data for L-
Methioninamide hydrochloride. Due to the limited publicly available quantitative data for this

specific compound, this guide also presents a standardized experimental protocol for

determining solubility, which can be applied to generate further data.

Quantitative Solubility Data
The known quantitative solubility data for L-Methioninamide hydrochloride is summarized in

the table below. It is important to note that comprehensive, temperature-dependent solubility

profiles in a wide range of solvents are not readily available in the public domain. The data

presented here has been compiled from publicly accessible sources.

Solvent Temperature Solubility Method

Water Not Specified ~15 g/100 mL Not Specified

Dimethyl Sulfoxide

(DMSO)
Not Specified ≥ 100 mg/mL Not Specified

Note: The solubility in water is approximated from the description "Clear solution (0.3g in 2ml

water)".
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Experimental Protocol for Solubility Determination
The following is a detailed methodology for determining the equilibrium solubility of L-
Methioninamide hydrochloride using the widely accepted shake-flask method. This protocol

is a general guideline and may require optimization based on specific experimental conditions

and analytical capabilities.

Objective: To determine the equilibrium solubility of L-Methioninamide hydrochloride in a

given solvent at a specified temperature.

Materials:

L-Methioninamide hydrochloride (solid)

Solvent of interest (e.g., water, ethanol, methanol, phosphate buffer)

Analytical balance

Vials with screw caps

Constant temperature shaker or incubator

Syringe filters (e.g., 0.22 µm PTFE or PVDF)

Volumetric flasks and pipettes

High-Performance Liquid Chromatography (HPLC) system with a suitable detector (e.g., UV-

Vis) or a UV-Vis spectrophotometer

Mobile phase and other necessary reagents for the analytical method

Procedure:

Preparation of Saturated Solution:

Add an excess amount of L-Methioninamide hydrochloride to a vial containing a known

volume of the solvent. The excess solid should be visually apparent to ensure that

equilibrium is reached with the solid phase present.
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Securely cap the vials to prevent solvent evaporation.

Place the vials in a constant temperature shaker or incubator set to the desired

temperature.

Agitate the vials for a predetermined period (e.g., 24, 48, or 72 hours) to allow the system

to reach equilibrium. The equilibration time should be established experimentally by taking

measurements at different time points until the concentration of the dissolved solid

remains constant.

Sample Collection and Preparation:

After the equilibration period, allow the vials to stand undisturbed at the constant

temperature for a sufficient time to allow the excess solid to settle.

Carefully withdraw a sample from the supernatant using a syringe.

Immediately filter the sample through a syringe filter into a clean vial to remove any

undissolved solid particles. This step is critical to prevent artificially high solubility

readings.

Analysis:

Accurately dilute the filtered sample with the appropriate solvent to a concentration that

falls within the linear range of the analytical method.

Determine the concentration of L-Methioninamide hydrochloride in the diluted sample

using a validated analytical method, such as HPLC or UV-Vis spectroscopy.

Prepare a calibration curve using standard solutions of L-Methioninamide hydrochloride
of known concentrations to quantify the sample.

Data Calculation:

Calculate the solubility of L-Methioninamide hydrochloride in the solvent at the specified

temperature, taking into account the dilution factor. The solubility is typically expressed in

units such as mg/mL, g/100 mL, or mol/L.
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Experimental Workflow Diagram
The following diagram illustrates the logical workflow for the determination of L-
Methioninamide hydrochloride solubility using the shake-flask method.
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Caption: Workflow for Solubility Determination.
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To cite this document: BenchChem. [L-Methioninamide Hydrochloride: A Technical Guide to
Its Solubility]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b555339#l-methioninamide-hydrochloride-solubility-
data]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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